Cas no 918446-47-6 (Methyl 4-amino-3-ethenyl-5-nitrobenzoate)

• Product Name: Methyl 4-amino-3-ethenyl-5-nitrobenzoate
• CAS No: 918446-47-6
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 775479
• Update Time: 2023-08-03

Methyl 4-amino-3-ethenyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3-ethenyl-5-nitro-, methyl ester
• methyl 4-amino-3-ethenyl-5-nitrobenzoate
• Methyl 4-amino-3-ethenyl-5-nitrobenzoate

• Inchi： 1S/C10H10N2O4/c1-3-6-4-7(10(13)16-2)5-8(9(6)11)12(14)15/h3-5H,1,11H2,2H3
• InChI Key： JURDYUIKNCGAOT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=C(C=C)C=1)N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Topological Polar Surface Area: 98.1